Cas no 83417-24-7 (5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine)

5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine structure
83417-24-7 structure
Product name:5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine
CAS No:83417-24-7
MF:C8H9N5
MW:175.19056
CID:60565
PubChem ID:44370287

5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine
    • 5-(pyridin-2-ylmethyl)-1H-1,2,4-triazol-3-amine
    • 1H-1,2,4-Triazol-3-amine,5-(2-pyridinylmethyl)- (9CI)
    • CHEMBL152616
    • 1H-1,2,4-Triazol-5-amine,3-(2-pyridinylmethyl)-
    • 5-[(Pyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
    • FT-0754966
    • 83417-24-7
    • DTXSID00658505
    • Inchi: 1S/C8H9N5/c9-8-11-7(12-13-8)5-6-3-1-2-4-10-6/h1-4H,5H2,(H3,9,11,12,13)
    • InChI Key: NKSXTZQHEAIDSX-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1CC1=NN=C(N)N1

Computed Properties

  • Exact Mass: 175.086
  • Monoisotopic Mass: 175.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.5A^2

Experimental Properties

  • Density: 1.356
  • Boiling Point: 458.8 °C at 760 mmHg
  • Flash Point: 458.8 °C at 760 mmHg
  • Refractive Index: 1.674

5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine Related Literature

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